Bortezomib Impurity 9

• CAS No.: 1194235-41-0
• Product Name: Bortezomib Impurity 9
• Molecular Formula: C28H34BN5O5
• Molecular Weight: 531.42
• IUPAC Name: [(1R)-3-methyl-1-[[(2S)-3-phenyl-2-[[(2S)-3-phenyl-2-(pyrazine-2-carbonylamino)propanoyl]amino]propanoyl]amino]butyl]boronic acid
• Standard InChI: InChI=1S/C28H34BN5O5/c1-19(2)15-25(29(38)39)34-27(36)23(17-21-11-7-4-8-12-21)32-26(35)22(16-20-9-5-3-6-10-20)33-28(37)24-18-30-13-14-31-24/h3-14,18-19,22-23,25,38-39H,15-17H2,1-2H3,(H,32,35)(H,33,37)(H,34,36)/t22-,23-,25-/m0/s1
• SMILES: B(C(CC(C)C)NC(=O)C(CC1=CC=CC=C1)NC(=O)C(CC2=CC=CC=C2)NC(=O)C3=NC=CN=C3)(O)O
• Description: Bortezomib Impurity 9 is an impurity of Bortezomib and a tripeptide boronic acid proteasome inhibitor used as an antitumor agent.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: N-(2-Pyrazinylcarbonyl)-L-phenylalanyl-N-[(1R)-1-borono-3-methylbutyl]-L-phenylalaninamide ; ((R)-3-Methyl-1-((S)-3-phenyl-2-((S)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)propanamido)butyl)boronic Acid
• PubChem Compound: 50899478
• Last Modified: Nov 11 2021